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For Researchers, Scientists, and Drug Development Professionals

Introduction
3'-Methylbiphenyl-3-carboxylic acid (CAS No. 158619-46-6) is a biphenyl carboxylic acid

derivative that serves as a valuable intermediate in the synthesis of complex organic molecules

for the pharmaceutical industry.[1][2][3][4] Its structural motif is prevalent in a class of drugs

known as angiotensin II receptor blockers (ARBs), or "sartans," which are widely prescribed for

the treatment of hypertension and related cardiovascular conditions. While the specific end-

product pharmaceuticals derived from 3'-Methylbiphenyl-3-carboxylic acid are not

extensively disclosed in publicly available literature, its chemical structure strongly suggests its

utility as a key building block for analogues of existing drugs or novel therapeutic agents

targeting the renin-angiotensin system.

This document provides detailed application notes on the synthesis of 3'-Methylbiphenyl-3-
carboxylic acid and general protocols relevant to its use as a pharmaceutical intermediate.
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Property Value Reference

CAS Number 158619-46-6 [1][2][3]

Molecular Formula C₁₄H₁₂O₂ [3]

Molecular Weight 212.24 g/mol [3]

Appearance Pale brown solid [3]

Solubility Slightly soluble in water [1][2]

Storage
Room Temperature, Sealed in

dry conditions
[3]

Synthetic Application: Preparation of 3'-
Methylbiphenyl-3-carboxylic acid
The primary application of this intermediate is in multi-step syntheses of pharmacologically

active molecules. The synthesis of 3'-Methylbiphenyl-3-carboxylic acid itself is a critical first

step. A common and efficient method for its preparation involves a Suzuki-Miyaura cross-

coupling reaction followed by hydrolysis.[5]

Synthetic Scheme
The two-step synthesis involves the palladium-catalyzed cross-coupling of methyl 3-

bromobenzoate with 3-tolylboronic acid to form methyl 3'-methylbiphenyl-3-carboxylate, which

is subsequently hydrolyzed to yield the final product.
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Step 1: Suzuki-Miyaura Coupling

Step 2: Hydrolysis

Methyl 3-bromobenzoate

Methyl 3'-methylbiphenyl-3-carboxylate

3-Tolylboronic acid

3'-Methylbiphenyl-3-carboxylic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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